
The Chemical Ecology of Ascr#18: A Technical
Overview for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ascr#18

Cat. No.: B8180475 Get Quote

An In-depth Guide to the Structure, Function, and Analysis of a Key Nematode Signaling

Molecule

Ascr#18, a member of the ascaroside family of nematode-derived signaling molecules, has

emerged as a pivotal compound in the study of inter-kingdom communication and plant

immunity. Initially identified as a component of nematode pheromone systems, Ascr#18 is now

recognized as the first Nematode-Associated Molecular Pattern (NAMP) that can elicit broad-

spectrum disease resistance in plants.[1][2][3] This technical guide provides a comprehensive

overview of the chemical structure, biological activity, and analytical methodologies related to

Ascr#18, tailored for researchers in the fields of chemical biology, plant science, and drug

development.

Chemical Structure and Properties of Ascr#18
Ascr#18 is a glycoside composed of the dideoxy sugar ascarylose linked to a fatty acid-derived

side chain. Its systematic IUPAC name is (10R)-10-[(2R,3R,5R,6S)-3,5-dihydroxy-6-

methyloxan-2-yl]oxyundecanoic acid.[4] The molecule's amphiphilic nature, conferred by the

hydrophilic sugar moiety and the lipophilic side chain, is crucial for its biological activity.

Below is a simplified 2D representation of the chemical structure of Ascr#18, generated using

the DOT language.
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Caption: A simplified diagram illustrating the key components of the Ascr#18 molecule.
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Quantitative Data Summary

Property Value Source

Molecular Formula C17H32O6 [4][5][6]

Molecular Weight 332.43 g/mol [4][5][6]

CAS Number 1355681-10-5 [5][7]

Solubility Soluble in DMSO (120 mg/mL) [5][8]

Biological Concentration for

Plant Response
Picomolar to micromolar range [3]

Biological Function and Signaling Pathways
Ascr#18 is a potent elicitor of plant defense responses, conferring resistance against a wide

array of pathogens including viruses, bacteria, fungi, and other nematodes.[1][3][7] This

protective effect is initiated through the plant's innate immune system, which recognizes

Ascr#18 as a molecular signature of nematode presence.

Plant Immune Activation
In plants, Ascr#18 is perceived by the leucine-rich repeat (LRR) receptor protein NILR1, which

triggers a cascade of downstream signaling events characteristic of Pattern-Triggered Immunity

(PTI).[2][9] This signaling pathway involves the activation of mitogen-activated protein kinases

(MAPKs) and the induction of defense-related hormones such as salicylic acid (SA) and

jasmonic acid (JA).[1][3] The activation of these pathways leads to the expression of defense-

related genes, such as PR1 and PDF1.2, and the accumulation of antimicrobial compounds.[3]

[10]
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Caption: Ascr#18-induced Pattern-Triggered Immunity (PTI) in plants.

Auxin Signaling Repression: An Alternative Defense
Mechanism
Recent studies have revealed a novel defense mechanism activated by Ascr#18 that operates

independently of the canonical PTI pathway.[2][9] This mechanism involves the repression of

auxin transport and signaling.[2][9] By downregulating auxin-related genes, such as the influx

carrier AUX1, Ascr#18 interferes with the establishment of nematode feeding sites, which are
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highly dependent on auxin signaling.[2][9] This mode of action provides an additional layer of

defense against parasitic nematodes.

Metabolic Conversion in Plants
Plants are not passive recipients of the Ascr#18 signal. They can metabolically alter Ascr#18
through the peroxisomal β-oxidation pathway, converting it into shorter-chain ascarosides like

ascr#9.[2][11][12] This metabolic editing is significant, as ascr#9 has been shown to act as a

nematode repellent, actively deterring nematodes from the plant.[2]
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Caption: Metabolic conversion of Ascr#18 to Ascr#9 in plants leads to nematode repellence.
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Experimental Protocols
Ascaroside Extraction and Analysis
The analysis of ascarosides from biological samples is typically performed using liquid

chromatography-mass spectrometry (LC-MS).[13][14][15]

Protocol for Ascaroside Extraction from Nematode Culture Medium:

Culture Growth: Grow nematodes in a liquid culture medium for a specified period (e.g., 7-9

days).[14][16]

Harvesting: Separate the nematodes from the culture medium by centrifugation.

Solid-Phase Extraction (SPE): Load the supernatant onto a C18 SPE cartridge to capture the

lipophilic ascarosides.

Elution: Elute the ascarosides from the cartridge using a solvent with higher organic content,

such as methanol.

Concentration: Evaporate the solvent under a stream of nitrogen and reconstitute the sample

in a suitable solvent for LC-MS analysis.

LC-MS Analysis:

Column: A C18 reversed-phase column is commonly used for separation.[16]

Mobile Phase: A gradient of water and acetonitrile, often with a formic acid modifier, is

employed.

Mass Spectrometry: Detection is typically performed using an electrospray ionization (ESI)

source, operating in either positive or negative ion mode.[13][15] Ascarosides can be

identified and quantified by comparing their retention times and mass-to-charge ratios (m/z)

to synthetic standards.[14]

Plant Immunity Assays
Protocol for Testing Ascr#18-Induced Pathogen Resistance:
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Plant Growth: Grow plants (e.g., Arabidopsis thaliana, tomato) under controlled conditions.

Ascr#18 Treatment: Treat the plant roots by immersing them in a solution containing

Ascr#18 at a specific concentration (e.g., 1 µM) for 24 hours.[3] Control plants are treated

with a mock solution.

Pathogen Inoculation: Inoculate the leaves of both treated and control plants with a pathogen

(e.g., Pseudomonas syringae).[3]

Disease Assessment: Monitor the development of disease symptoms over several days.

Quantify pathogen growth by, for example, counting bacterial colony-forming units.

Gene Expression Analysis (RT-qPCR): Harvest plant tissue at various time points after

treatment to analyze the expression of defense-related genes. Total RNA is extracted,

converted to cDNA, and used for quantitative real-time PCR with primers specific to genes of

interest (e.g., PR1, PDF1.2).[2][3]
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Caption: Experimental workflow for assessing Ascr#18-induced pathogen resistance in plants.

Conclusion
Ascr#18 is a multifaceted signaling molecule with significant implications for both nematode

biology and plant-pathogen interactions. Its ability to activate robust defense responses in a

wide range of plants makes it a promising candidate for the development of novel,

environmentally friendly crop protection strategies. The detailed understanding of its chemical

structure, biological function, and the signaling pathways it modulates provides a solid
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foundation for future research and application in agriculture and beyond. The experimental

protocols outlined in this guide offer a starting point for researchers aiming to investigate the

fascinating world of ascaroside-mediated chemical communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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